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For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(4-Oxocyclohexyl)phthalimide is a chemical compound of interest in materials science and

pharmaceutical development. This technical guide provides a comprehensive overview of its

known physicochemical properties, a detailed experimental protocol for its synthesis, and a

discussion of its current applications. It is important to note that as of the date of this

publication, the specific crystal structure of N-(4-Oxocyclohexyl)phthalimide has not been

deposited in major public crystallographic databases. Therefore, this document focuses on the

available experimental and theoretical data.

Introduction
N-(4-Oxocyclohexyl)phthalimide, also known as 4-Phthalimidocyclohexanone, is a derivative

of phthalimide characterized by the attachment of a 4-oxocyclohexyl group to the nitrogen atom

of the isoindole-1,3-dione core.[1][2] This unique molecular architecture makes it a valuable

intermediate in organic synthesis. Its applications are primarily found in the manufacturing of

electronic materials, such as photoresists, and it has been identified as an impurity or

intermediate in the synthesis of some active pharmaceutical ingredients (APIs).[3]
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The general physicochemical properties of N-(4-Oxocyclohexyl)phthalimide have been reported

by various chemical suppliers and databases. A summary of these properties is presented in

Table 1.

Property Value Reference

CAS Number 104618-32-8 [2][3]

Molecular Formula C₁₄H₁₃NO₃ [2][4][5]

Molecular Weight 243.26 g/mol [2][4][5]

Appearance
White to almost white

powder/crystal
[1][4]

Melting Point 142.0 to 146.0 °C [1][6]

Purity >98.0% (GC, qNMR) [1][4]

Synonyms

4-Phthalimidocyclohexanone,

2-(4-Oxocyclohexyl)-1H-

isoindole-1,3(2H)-dione

[1][2][6]

Synthesis of N-(4-Oxocyclohexyl)phthalimide
The most commonly cited method for the synthesis of N-(4-Oxocyclohexyl)phthalimide is the

oxidation of 4-(phthalimido)cyclohexanol.[3] This process typically involves the use of an

oxidizing agent under controlled conditions to convert the hydroxyl group of the starting

material into a ketone.

Experimental Protocol: Oxidation of 4-
(phthalimido)cyclohexanol
This protocol is a generalized procedure based on common organic synthesis techniques for

similar transformations.

Materials:

4-(phthalimido)cyclohexanol
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Sodium hypochlorite (NaOCl) solution

(2,2,6,6-Tetramethyl-1-piperidinyloxy) radical (TEMPO)

Sodium bromide (NaBr)

Dichloromethane (CH₂Cl₂)

Sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Standard glassware for workup and purification

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, dissolve 4-

(phthalimido)cyclohexanol in dichloromethane.

Add catalytic amounts of TEMPO and sodium bromide to the solution.

Cool the mixture in an ice bath.

Slowly add sodium hypochlorite solution to the reaction mixture while maintaining the

temperature at 0-5 °C.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated solution of sodium bicarbonate.
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Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

The crude product can be further purified by recrystallization or column chromatography to

yield N-(4-Oxocyclohexyl)phthalimide as a white solid.

Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of N-(4-

Oxocyclohexyl)phthalimide from 4-(phthalimido)cyclohexanol.
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Start: 4-(phthalimido)cyclohexanol

Dissolve in Dichloromethane

Add TEMPO and NaBr

Cool to 0-5 °C

Add NaOCl solution

Monitor reaction (TLC)

Quench with NaHCO₃

Aqueous Workup (Separation, Washing, Drying)

Purification (Recrystallization/Chromatography)

End: N-(4-Oxocyclohexyl)phthalimide

Click to download full resolution via product page

Synthesis of N-(4-Oxocyclohexyl)phthalimide.
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Applications
N-(4-Oxocyclohexyl)phthalimide serves as a crucial building block in different industrial sectors.

Electronic Materials: The primary application of this compound is in the production of

photoresists, which are essential for photolithography processes in the semiconductor and

printed circuit board (PCB) industries.[3] The phthalimide group's influence on solubility and

light sensitivity allows for the creation of intricate patterns required for microelectronics.[3]

Pharmaceutical Synthesis: In the pharmaceutical industry, N-(4-Oxocyclohexyl)phthalimide is

recognized as an intermediate or an impurity in the synthesis of certain active

pharmaceutical ingredients.[3] For example, it has been noted as an impurity of

Pramipexole, a medication used to treat Parkinson's disease and restless legs syndrome.[3]

Logical Relationship of Applications
The following diagram illustrates the role of N-(4-Oxocyclohexyl)phthalimide as a chemical

intermediate.

N-(4-Oxocyclohexyl)phthalimide

Chemical Intermediate

Photoresist Production Pharmaceutical Synthesis

Microelectronics & PCBs APIs (e.g., Pramipexole)

Click to download full resolution via product page

Applications of N-(4-Oxocyclohexyl)phthalimide.
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Conclusion
N-(4-Oxocyclohexyl)phthalimide is a compound with established utility in both materials science

and as a pharmaceutical intermediate. While a detailed crystallographic analysis is not publicly

available, its synthesis and physicochemical properties are well-documented. Further research

into its solid-state structure could provide deeper insights into its material properties and

reactivity, potentially broadening its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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